Cas no 574746-11-5 (1-Piperazinepropanol,4-(2-propynyl)-(9CI))

• Product Name: 1-Piperazinepropanol,4-(2-propynyl)-(9CI)
• CAS No: 574746-11-5
• MF: C₁₀H₁₈N₂O
• MW: 182.262722492218
• CID: 947107
• PubChem ID: 45099824
• Update Time: 2025-04-19

1-Piperazinepropanol,4-(2-propynyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanol,4-(2-propynyl)-(9CI)
• 3-(4-PROP-2-YN-1-YLPIPERAZIN-1-YL)PROPAN-1-OL
• 3-(4-prop-2-ynylpiperazin-1-yl)propan-1-ol
• AG-G-02834
• CTK5A6929
• DTXSID70668156
• XUPZKJIUMRCYCJ-UHFFFAOYSA-N
• 1-Piperazinepropanol, 4-(2-propynyl)-
• SCHEMBL1097084
• 574746-11-5
• 3-[4-(PROP-2-YN-1-YL)PIPERAZIN-1-YL]PROPAN-1-OL
• DB-323140

• Inchi： 1S/C10H18N2O/c1-2-4-11-6-8-12(9-7-11)5-3-10-13/h1,13H,3-10H2
• InChI Key： XUPZKJIUMRCYCJ-UHFFFAOYSA-N
• SMILES： OCCCN1CCN(CC#C)CC1

Computed Properties

• Exact Mass: 182.14200
• Monoisotopic Mass: 182.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.7A^2
• XLogP3: -0.1

Experimental Properties

• PSA: 26.71000
• LogP: -0.50460